Cas no 1415928-90-3 (3-Bromo-N-cyclopentyl-N-methylBenzenamine)

3-Bromo-N-cyclopentyl-N-methylBenzenamine structure
1415928-90-3 structure
Product Name:3-Bromo-N-cyclopentyl-N-methylBenzenamine
CAS No:1415928-90-3
MF:C12H16BrN
MW:254.166142463684
CID:2113550
Update Time:2023-08-04

3-Bromo-N-cyclopentyl-N-methylBenzenamine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-N-cyclopentyl-N-methylBenzenamine
    • OPLMWXOXEVYJLH-UHFFFAOYSA-N
    • 3-bromo-N-cyclopentyl-N-methylaniline
    • 3-Bromo-N-cyclopentyl-N-methylBenzenamine
    • Inchi: 1S/C12H16BrN/c1-14(11-6-2-3-7-11)12-8-4-5-10(13)9-12/h4-5,8-9,11H,2-3,6-7H2,1H3
    • InChI Key: OPLMWXOXEVYJLH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)N(C)C1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Topological Polar Surface Area: 3.2
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